Cas no 2034396-06-8 (5-bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide)

• Product Name: 5-bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide
• CAS No: 2034396-06-8
• MF: C₁₅H₁₆BrN₃O₃
• MW: 366.2098
• CID: 5350506
• Update Time: 2025-10-28

5-bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• LUHVACQNNMDJSC-XYPYZODXSA-N
• 5-bromo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)furan-2-carboxamide
• 5-bromo-N-(4-pyrazin-2-yloxycyclohexyl)furan-2-carboxamide
• 5-bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide

• Inchi： 1S/C15H16BrN3O3/c16-13-6-5-12(22-13)15(20)19-10-1-3-11(4-2-10)21-14-9-17-7-8-18-14/h5-11H,1-4H2,(H,19,20)
• InChI Key： LUHVACQNNMDJSC-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C(C(N([H])C2([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2([H])[H])OC2C([H])=NC([H])=C([H])N=2)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 5-bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide

5-Bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide: A Comprehensive Overview

5-Bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide, also known by its CAS number 2034396-06-8, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate molecular structure, which includes a bromine atom, a pyrazine ring, and a cyclohexane backbone. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug design and development.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its stereochemistry and conformational flexibility, which are critical for understanding its biological activity.

In terms of pharmacological applications, 5-bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide has shown potential as a lead compound in the development of new drugs targeting specific biological pathways. For instance, recent research has highlighted its ability to modulate certain enzyme activities, making it a candidate for anti-inflammatory and anticancer therapies. Additionally, its unique structure allows for further functionalization, enabling researchers to explore its potential as a building block for more complex molecules.

The compound's properties are also of interest in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination chemistry and catalysis. Furthermore, the compound's electronic properties make it a potential candidate for applications in organic electronics, such as in the development of new semiconducting materials.

Recent studies have focused on the environmental impact of this compound. Researchers have evaluated its biodegradability and toxicity under various conditions. These studies are crucial for ensuring that any future applications of this compound are environmentally sustainable and safe for human use.

In conclusion, 5-bromo-N-(1r,4r)-4-(pyrazin-2-yloxy)cyclohexylfuran-2-carboxamide represents a versatile molecule with diverse applications across multiple scientific disciplines. Its complex structure and unique properties make it an exciting subject for further research. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in both academic and industrial settings.